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Compound of Interest

Compound Name: Omapatrilat metabolite M1-a

Cat. No.: B15191232 Get Quote

This guide provides immediate, essential safety and logistical information for handling

Omapatrilat metabolite M1-a in a laboratory setting. Due to the limited availability of specific

safety and toxicological data for this metabolite, a conservative approach based on the known

hazards of the parent compound, Omapatrilat, and general best practices for handling active

pharmaceutical ingredients (APIs) is strongly recommended.

Hazard Assessment and Occupational Exposure
Banding
Omapatrilat, the parent compound, is classified as an irritant, causing skin and eye irritation,

and may cause respiratory irritation.[1] As a precautionary measure, Omapatrilat metabolite
M1-a should be handled as a compound with a similar hazard profile. In the absence of a

specific Occupational Exposure Limit (OEL), the principles of Occupational Exposure Banding

(OEB) or control banding should be applied.[2][3][4] This approach categorizes compounds

based on their potential toxicity and potency to determine appropriate containment and control

measures.[3][4][5]

Quantitative Data Summary

Specific quantitative data for Omapatrilat metabolite M1-a is not readily available. The

following table summarizes the available information for the parent compound, Omapatrilat. It is

recommended to handle the M1-a metabolite with the assumption of similar or greater potency

and toxicity until specific data is available.
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Property Omapatrilat Data
Omapatrilat Metabolite M1-
a Data

Molecular Formula C₁₉H₂₄N₂O₄S₂[1] Not Available

Molecular Weight 408.5 g/mol [1] Not Available

GHS Hazard Statements

H315: Causes skin

irritationH319: Causes serious

eye irritationH335: May cause

respiratory irritation[1]

Assume similar hazards

Occupational Exposure Limit

(OEL)
Not Established Not Established

Personal Protective Equipment (PPE) Protocol
A risk assessment should be conducted to determine the appropriate level of PPE.[6] However,

the following provides a general protocol for handling Omapatrilat metabolite M1-a in a

research laboratory setting.

1. Engineering Controls:

Work with the compound in a certified chemical fume hood or other suitable ventilated

enclosure.

For procedures that may generate dust or aerosols, a glove box or other high-containment

system is recommended.

2. Personal Protective Equipment:

Gloves: Chemical-resistant gloves are mandatory. Nitrile gloves are a common choice in

pharmaceutical settings due to their chemical resistance and durability.[7] Always double-

glove when handling the neat compound or concentrated solutions. Check for any signs of

degradation and change gloves frequently.

Eye Protection: Safety glasses with side shields are the minimum requirement.[8] For splash

hazards, chemical splash goggles or a face shield worn over safety glasses are necessary.
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Lab Coat/Protective Clothing: A clean, buttoned lab coat should be worn at all times. For

tasks with a higher risk of contamination, disposable coveralls made of materials like Tyvek®

are recommended.[6]

Respiratory Protection: For handling small quantities in a fume hood, respiratory protection

may not be required. However, if there is a risk of generating dust or aerosols, or if working

outside of a ventilated enclosure, a respirator is essential. A powered air-purifying respirator

(PAPR) with a particulate filter is a suitable choice for many pharmaceutical applications.[9]

At a minimum, a well-fitted N95 or higher-rated disposable respirator should be used.

PPE Selection Workflow

Risk Assessment
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PPE Selection Workflow for Omapatrilat Metabolite M1-a
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Operational and Disposal Plans
Handling Procedures:

Always handle Omapatrilat metabolite M1-a in a designated area.

Avoid direct contact with skin, eyes, and clothing.

Prevent the formation of dust and aerosols.

Use dedicated equipment and clean it thoroughly after use.

Wash hands thoroughly after handling.

Spill Management:

In case of a spill, evacuate the area and prevent entry.

Wear appropriate PPE, including respiratory protection, before cleaning up.

For small spills, absorb with an inert material (e.g., vermiculite, sand) and place in a sealed

container for disposal.

For larger spills, follow your institution's hazardous material spill response procedure.

Disposal Plan:

The disposal of pharmaceutical waste is regulated and must be done in compliance with local,

state, and federal regulations.[10][11]

Waste Categorization: Unused or waste Omapatrilat metabolite M1-a should be considered

hazardous pharmaceutical waste.[12]

Containment: Collect all waste material, including contaminated PPE and cleaning materials,

in a clearly labeled, sealed, and leak-proof container.[13] Black pharmaceutical waste

containers are often used for this purpose.[13]
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Disposal Route: Do not dispose of this material down the drain or in the regular trash.[12][13]

Arrange for disposal through your institution's environmental health and safety (EHS) office

or a licensed hazardous waste disposal contractor.[14]

By adhering to these guidelines, researchers can handle Omapatrilat metabolite M1-a in a

manner that prioritizes personal safety and minimizes environmental impact, fostering a culture

of safety and responsibility in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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